molecular formula C13H18N2O2 B8402144 3-(2,2-Diethoxyethylamino)benzonitrile

3-(2,2-Diethoxyethylamino)benzonitrile

Cat. No.: B8402144
M. Wt: 234.29 g/mol
InChI Key: YVSPFEUQZFOCHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2,2-Diethoxyethylamino)benzonitrile is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H18N2O2

Molecular Weight

234.29 g/mol

IUPAC Name

3-(2,2-diethoxyethylamino)benzonitrile

InChI

InChI=1S/C13H18N2O2/c1-3-16-13(17-4-2)10-15-12-7-5-6-11(8-12)9-14/h5-8,13,15H,3-4,10H2,1-2H3

InChI Key

YVSPFEUQZFOCHO-UHFFFAOYSA-N

Canonical SMILES

CCOC(CNC1=CC=CC(=C1)C#N)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3-aminobenzonitrile (2.50 g, 21.10 mmol) in anhydrous DMSO (30 mL) at 0° C. was added NaH (0.61 g, 25.39 mmol) portionwise, and the mixture was stirred at room temperature for 20 min and then treated with bromoacetaldehyde diethyl acetal (4.20 g, 21.10 mmol). After 2 h, to it, saturated aqueous NH4Cl (20 mL) was added slowly at 0° C., and the reaction mixture was extracted with EtOAc (2×50 mL). The EtOAc solution was dried over anhydrous Na2SO4, filtered, and evaporated to dryness under reduced pressure. The residue was purified by MPLC on silica gel using EtOAc and hexane as eluent to give 3-(2,2-diethoxyethylamino)benzonitrile (0.86 g, 17%) as a light orange oil. 1H NMR (400 MHz, CDCl3): δ 7.22 (td, 1H, J=7.8, 0.6 Hz), 6.97 (m, 1H), 6.84-6.81 (m, 2H), 4.67 (t, 1H, J=5.4 Hz), 3.77-3.69 (m, 2H), 3.61-3.53 (m, 2H), 3.24 (d, 2H, J=5.6 Hz), 1.24 (t, 6H, J=7.0 Hz).
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
Quantity
0.61 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
4.2 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Three

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